Cas no 946359-53-1 (2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 946359-53-1
• MF: C₂₅H₂₀FN₅OS
• MW: 457.52260684967
• CID: 6198949
• PubChem ID: 3509149
• Update Time: 2025-05-28

2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 946359-53-1
• AKOS024592524
• 2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide
• 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• F0653-0785
• 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide

• Inchi： 1S/C25H20FN5OS/c1-16-5-4-6-18(13-16)28-23(32)15-33-25-30-29-24(31(25)19-11-9-17(26)10-12-19)21-14-27-22-8-3-2-7-20(21)22/h2-14,27H,15H2,1H3,(H,28,32)
• InChI Key： QWTCOPHQUHOCLV-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 457.137
• Monoisotopic Mass: 457.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4A^2
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide

Comprehensive Analysis of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 946359-53-1)

The compound 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide, identified by its CAS No. 946359-53-1, is a structurally complex molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique combination of a 1,2,4-triazole core, indole moiety, and fluorophenyl group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and immunology. The 1,2,4-triazole scaffold, in particular, is a hot topic in drug discovery due to its versatility and ability to interact with multiple biological targets. This compound's sulfanyl linker and acetamide tail further enhance its pharmacokinetic properties, making it a subject of intense study.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that the 1,2,4-triazole ring is typically constructed via cyclization reactions involving hydrazine derivatives. The indole moiety, a common feature in natural products, is incorporated to improve binding affinity to target proteins. The fluorophenyl group, on the other hand, is known to enhance metabolic stability and bioavailability, addressing a key challenge in modern drug development.

The pharmacological potential of CAS No. 946359-53-1 is another area of keen interest. Preliminary studies indicate that this compound may exhibit activity against enzymes involved in inflammatory and proliferative diseases. Its multi-targeted nature aligns with the growing trend in precision medicine, where compounds with overlapping mechanisms are favored for their ability to address complex diseases. This has led to a spike in searches for "1,2,4-triazole derivatives in drug discovery" and "indole-based therapeutics," reflecting the broader scientific community's focus on these motifs.

From a structural-activity relationship (SAR) perspective, the 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide offers rich opportunities for optimization. The methylphenyl substituent, for instance, can be fine-tuned to alter lipophilicity and membrane permeability, while the sulfanyl bridge may be replaced with other linkers to modulate conformational flexibility. Such modifications are often explored in high-throughput screening campaigns, a topic frequently queried in academic and industrial research databases.

In conclusion, 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a fascinating case study in the intersection of medicinal chemistry and drug design. Its CAS No. 946359-53-1 serves as a unique identifier for researchers delving into its properties and applications. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and targeted molecular interventions.